Cas no 89110-27-0 (Piperidine, 1-(1-cyclopropylbutyl)-)

89110-27-0 structure
Product name:Piperidine, 1-(1-cyclopropylbutyl)-
Piperidine, 1-(1-cyclopropylbutyl)- Chemical and Physical Properties
Names and Identifiers
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- Piperidine, 1-(1-cyclopropylbutyl)-
- 1-(1-cyclopropylbutyl)piperidine
- DTXSID90519116
- 89110-27-0
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- Inchi: InChI=1S/C12H23N/c1-2-6-12(11-7-8-11)13-9-4-3-5-10-13/h11-12H,2-10H2,1H3
- InChI Key: CUZMFRJNWMWFEO-UHFFFAOYSA-N
- SMILES: CCCC(C1CC1)N2CCCCC2
Computed Properties
- Exact Mass: 181.183049738g/mol
- Monoisotopic Mass: 181.183049738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 3.2Ų
Piperidine, 1-(1-cyclopropylbutyl)- Related Literature
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Wolfgang Schrader,Saroj K. Panda,Klaus J. Brockmann,Thorsten Benter Analyst, 2008,133, 867-869
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C. D. Andersson,S. H. Rondahl,M. M. Koza,B. Frick,F. Ekström,A. Linusson Phys. Chem. Chem. Phys., 2017,19, 25369-25379
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4. CdTequantum dot functionalized silica nanosphere labels for ultrasensitive detection of biomarker†Liyuan Chen,Chengliang Chen,Ruina Li,Ying Li,Songqin Liu Chem. Commun., 2009, 2670-2672
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5. Book reviews
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